BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to
Ethynylcyclohexane: Synthesis, Properties, and
Applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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Cat. No.: B1294493

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethynylcyclohexane, also known as cyclohexylacetylene, is an organic compound featuring a
terminal alkyne group attached to a cyclohexane ring.[1] Its unique structure, combining a
flexible saturated ring with a reactive triple bond, makes it a valuable building block and
versatile intermediate in organic synthesis.[2][3] This guide provides a comprehensive overview
of its synthesis, physicochemical properties, and key applications, with a focus on its utility in
pharmaceutical research and materials science. The reactivity of the ethynyl group allows for a
wide range of chemical transformations, including nucleophilic additions, coupling reactions,
and polymerizations, rendering it a crucial precursor for more complex molecular architectures.

[1][2]

Properties of Ethynylcyclohexane

The physical and chemical properties of ethynylcyclohexane are well-documented, providing
essential data for its handling, application, and characterization.

Physical and Chemical Properties

Ethynylcyclohexane is a colorless to light yellow liquid at room temperature.[1][4] It is
immiscible with water but soluble in common organic solvents.[1][4]
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Property Value Reference(s)
CAS Number 931-48-6 [31[5]
Molecular Formula CsHa2 [1][3]
Molecular Weight 108.18 g/mol [31[5]
Appearance C.:olc')rless to yellow-brown (1]
liquid

Density 0.828 g/mL at 25 °C [41[5]
Boiling Point 130-132 °C [415]
Melting Point 130-132 °C [41[6]
Flash Point 18 °C (64.4 °F) - closed cup [51[7]
Refractive Index (n2°/D) 1.4540 [4][5]
Water Solubility Immiscible [4]

Spectroscopic Data

Spectroscopic data is critical for the identification and characterization of ethynylcyclohexane.
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Spectroscopy

Key Features and
Observations

Reference(s)

1H NMR

Spectra available in public
databases. The terminal
alkyne proton (=C-H) typically

appears as a singlet.

[8]

13C NMR

Spectral data available in
public databases. Distinct
signals for the two sp-

hybridized carbons of the

alkyne are expected.

[°]

Infrared (IR)

Key absorptions include the
C=C-H stretch around 3300
cm~! and the C=C stretch.

[B1[9][10]

Mass Spectrometry

Molecular ion peak
corresponding to its molecular

weight is expected.

[10]

Synthesis of Ethynylcyclohexane

The synthesis of ethynylcyclohexane is typically achieved through the ethynylation of a

cyclohexyl precursor. Acommon and effective method involves the reaction of a cyclohexyl

electrophile with an acetylene source or, more frequently, the reaction of cyclohexanone with

an acetylide followed by further transformation.
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Cyclohexanone

1. Trimethylsilylacetylene (TMSA)
2. n-Butyllithium (n-BulLi) Ethynylation
in THF, -78 °C to RT

y

1-Ethynyl-1-cyclohexanol

Dehydration & Reduction

(e.g., Barton-McCombie deoxygenation) Deoxygenation
Ethynylcyclohexane
Ethynylcyclohexane Organic Azide (R-N3s)
////
_-" CuAAC
-7 'Click' Reaction

1,4-Disubstituted

1,2,3-Triazole

Applications:
- Bioconjugation
- Drug Discovery
- Materials Science
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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